Potassium;propyl sulfate

• Molecular Formula: C3H7KO4S
• Molecular Weight: 178.25 g/mol
• IUPAC Name: potassium;propyl sulfate
• InChI: InChI=1S/C3H8O4S.K/c1-2-3-7-8(4,5)6;/h2-3H2,1H3,(H,4,5,6);/q;+1/p-1
• InChI Key: WYXSFEFSJZFQAT-UHFFFAOYSA-M
• Canonical SMILES: CCCOS(=O)(=O)[O-].[K+]

Description

Potassium propyl sulfate (chemical formula: C₃H₇SO₄K) is an organosulfate salt comprising a propyl group linked to a sulfate moiety, with potassium as the counterion. Structurally, the propyl chain length (C3) distinguishes it from shorter (e.g., methyl, ethyl) or longer (e.g., butyl) alkyl sulfates. Applications may include roles in surfactants, atmospheric aerosols, or chemical synthesis intermediates.

Comparison with Similar Compounds

Alkyl Sulfates with Varying Chain Lengths

Potassium propyl sulfate belongs to the alkyl sulfate family, where chain length significantly impacts physicochemical properties. Comparisons with sodium methyl sulfate (C1), sodium ethyl sulfate (C2), and potassium ethyl sulfate (C2) reveal trends:

Property	Sodium Methyl Sulfate	Sodium Ethyl Sulfate	Sodium Propyl Sulfate	Potassium Propyl Sulfate (Inferred)
Hygroscopic Growth at 85% RH	1.45	1.52	1.58	~1.60–1.65 (estimated)
Deliquescence Behavior	Gradual	Gradual	Gradual	Likely gradual (cation effect minor)
Solubility in Water	High	High	Moderate	Moderate to high (K⁺ vs. Na⁺)

Key Findings :

• Chain Length : Longer alkyl chains (e.g., propyl vs. methyl) reduce water solubility but enhance hygroscopic growth due to increased hydrophobic interactions and surface activity .
• Cation Effect : Potassium salts generally exhibit slightly higher hygroscopicity than sodium counterparts due to lower hydration enthalpy of K⁺ .

Inorganic vs. Organic Potassium Sulfates

Comparing potassium propyl sulfate (organic) with inorganic sulfates like potassium sulfate (K₂SO₄) and aluminium potassium sulfate (KAl(SO₄)₂·12H₂O):

Property	Potassium Propyl Sulfate	Potassium Sulfate (K₂SO₄)	Aluminium Potassium Sulfate (Alum)
Dielectric Constant	~20–30 (estimated)	5.9	3.8 (anhydrous)
Applications	Aerosols, surfactants	Fertilizers, electrolytes	Water treatment, cosmetics
Hygroscopicity	High	Low	Moderate

Key Findings :

• Organic sulfates like potassium propyl sulfate are more hygroscopic and less crystalline than inorganic sulfates, making them relevant in atmospheric aerosol studies .
• Inorganic sulfates (e.g., K₂SO₄) exhibit lower dielectric constants, reflecting weaker polarizability compared to organosulfates .

Polymeric vs. Monomeric Sulfates

Polyvinyl sulfate potassium (PVSK) is a polymeric sulfate used in colloid titration, contrasting with monomeric potassium propyl sulfate:

Property	Potassium Propyl Sulfate	Polyvinyl Sulfate Potassium (PVSK)
Molecular Weight	~200 g/mol	10⁴–10⁶ g/mol
Application	Surfactants, aerosols	Colloid titration standard
Charge Density	Low	High

Key Findings :

• Polymeric sulfates like PVSK have higher charge density, enabling stronger interactions with polycations in titration .
• Monomeric alkyl sulfates are more volatile and suited for aerosol-phase studies .

Hydroxylated Alkyl Sulfates

Hydroxyl group addition to the alkyl chain (e.g., 3-hydroxypropyl sulfate) alters chemical behavior:

Property	Potassium Propyl Sulfate	3-Hydroxypropyl Sulfate (Hypothetical)
Hygroscopicity	High	Very high (due to -OH group)
Cytotoxicity	Low (assumed)	High (hydroxyl increases reactivity)

Key Findings :

• Hydroxylation enhances hygroscopicity and biological activity, as seen in related compounds .
• Propyl sulfate’s lack of hydroxyl groups may reduce environmental toxicity compared to hydroxylated analogues .